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Compound of Interest

Compound Name: R1498

Cat. No.: B15494717

Crucial Safety Notice: The identifier "R1498" is associated with multiple products, including
laboratory chemicals and equipment. Proper identification is the first and most critical step for
ensuring safe disposal. This guide provides detailed procedures for two common laboratory
chemicals identified as R1498. Please verify the product you are using against the information
below before proceeding.

Option 1: R1498 as PerkinElmer 1X Plus
Amplification Diluent (Product Number: FP1498)

This product is classified as a reproductive toxin.[1] All materials contaminated with this
substance should be treated as hazardous waste.[2]

Hazard Data Summary
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Parameter

Information

Citations

GHS Hazard Statements

H360: May damage fertility or
the unborn child.

[1]

GHS Signal Word

Danger

[1]

GHS Hazard Pictograms

GHSO08 (Health Hazard)

[1]

Key Precautionary Statements

P201: Obtain special
instructions before use. P202:
Do not handle until all safety
precautions have been read
and understood. P280: Wear
protective gloves/protective
clothing/eye protection/face
protection. P308+P313: IF
exposed or concerned: Get
medical advice/attention.
P405: Store locked up. P501.:
Dispose of contents/container
in accordance with
local/regional/national/internati

onal regulations.

[1]

Personal Protective Equipment
(PPE)

Safety glasses with side
shields, chemical-resistant
gloves (material must be
impermeable and resistant to
the product), lab coat. A
suitable respiratory protective

device is recommended.

[1](2]

Storage

Store in a cool, dry place in
tightly closed receptacles.
Store in a designated, locked-

up area.

[1](2]

Experimental Protocol for Disposal
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This protocol outlines the step-by-step procedure for the safe disposal of PerkinElmer 1X Plus

Amplification Diluent and associated contaminated materials.

Designated Area: All work with reproductive hazards must be conducted in a designated
area, such as a chemical fume hood or glove box, to minimize exposure.[2][3] The area must
be clearly marked with warning signs.[4]

Personal Protective Equipment (PPE): Before handling the waste, put on all required PPE,
including a lab coat, safety goggles, and chemically compatible gloves.[1] Double gloving is
recommended.[5]

Waste Segregation: Isolate all waste materials containing this substance. This includes

unused product, empty containers, and contaminated labware (e.g., pipette tips, gloves,
bench paper). Do not mix this waste with other chemical waste streams unless explicitly
permitted by your institution's guidelines.

Containerization:

o Liquid Waste: Collect all liquid waste in a designated, leak-proof, and shatter-resistant
container. The container must be compatible with the chemical.

o Solid Waste: Place contaminated solids into a separate, clearly labeled, leak-proof
container.

Labeling: Affix a hazardous waste label to each container. The label must include the words
"Hazardous Waste," the full chemical name ("1X Plus Amplification Diluent Waste"), and a
clear indication of the reproductive hazard.[4]

Storage Pending Disposal: Store the sealed waste containers in a designated, secure, and
well-ventilated satellite accumulation area within the laboratory.[2] This area should be away
from drains and incompatible materials.[6]

Collection and Disposal: Arrange for the collection of the waste containers with your
institution's Environmental Health and Safety (EHS) department or a licensed hazardous
waste disposal contractor. Do not dispose of this chemical down the drain or in regular trash.

[2][6]
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Disposal Workflow Diagram
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of R1498 (PerkinElmer Diluent).

Option 2: R1498 as AHCOHOL 1498 | 1-Tetradecanol
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This substance, also known as Myristyl Alcohol, is an eye irritant and is very toxic to aquatic life
with long-lasting effects.[7] Proper disposal is essential to prevent environmental
contamination.[7]

Hazard Data Summary

Parameter

Information

Citations

GHS Hazard Statements

H319: Causes serious eye
irritation. H410: Very toxic to
aquatic life with long lasting

effects.

[7]

GHS Signal Word

Warning

GHS Hazard Pictograms

GHSO07 (Exclamation Mark),
GHSO09 (Environment)

Key Precautionary Statements

P273: Avoid release to the
environment. P280: Wear
protective gloves/eye
protection/face protection.
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P391: Collect
spillage. P501: Dispose of
contents/container to an

approved waste disposal plant.

[7]

Personal Protective Equipment
(PPE)

Chemical safety goggles,
protective gloves, and
appropriate protective clothing

to prevent skin exposure.

[71(8]

Incompatible Materials

Strong oxidizing agents, acid

anhydrides, acid chlorides.

[7]
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Experimental Protocol for Disposal

This protocol provides step-by-step guidance for the proper disposal of 1-Tetradecanol and its

contaminated materials.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles and chemical-resistant gloves, when handling 1-Tetradecanol waste.[7]

Prevent Environmental Release: All disposal procedures must prioritize preventing release to
the environment.[9] Do NOT allow the chemical or wash water to enter drains or surface
waters.[9]

Spill Management:

o Minor Spills: For small spills of solid material, sweep or vacuum up the material and place
it into a suitable, labeled container for disposal.[8][9] Avoid generating dust.[9]

o Major Spills: Alert personnel in the area and contact your institution's EHS for guidance.[9]

Waste Segregation: Isolate all waste containing 1-Tetradecanol. This includes unused
product, spill cleanup materials, and contaminated labware.

Containerization: Place the segregated waste into a designated, leak-proof container that is
clearly labeled.

Labeling: The container must be labeled as "Hazardous Waste" and include the chemical
name "1-Tetradecanol" and the environmental hazard symbol.[7][9]

Storage Pending Disposal: Store the sealed waste container in a cool, dry, and well-
ventilated area away from incompatible materials.[7][8]

Collection and Disposal: The ultimate disposal must be handled by an approved waste
disposal plant. Contact your institution's EHS department or a licensed hazardous waste
contractor to arrange for collection and compliant disposal.[9]

Disposal Workflow Diagram
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Caption: Workflow for the safe disposal of R1498 (1-Tetradecanol) waste.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15494717?utm_src=pdf-body-img
https://www.benchchem.com/product/b15494717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of R1498: A Guide for
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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